N-(1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C12H10N4O2S2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H10N4O2S2/c1-7-15-16-12(18-7)19-6-10(17)14-11-13-8-4-2-3-5-9(8)20-11/h2-5H,6H2,1H3,(H,13,14,17)
• InChI Key: UBZFNKKTXCARFG-UHFFFAOYSA-N
• SMILES: CC1=NN=C(O1)SCC(=O)NC2=NC3=CC=CC=C3S2

Description

N-(1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, also known as BTA-EG6, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. BTA-EG6 is a heterocyclic organic compound that consists of a benzothiazole ring and an oxadiazole ring, connected by a sulfur atom. In

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are involved in cell growth and proliferation. This compound has been found to inhibit the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. This compound has also been found to inhibit the activity of histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been found to be a fluorescent probe for the detection of proteins and nucleic acids. In vivo studies have shown that this compound can inhibit tumor growth and increase the survival rate of mice with cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is that it is relatively easy to synthesize in a laboratory setting. This compound also has potential applications in various fields of research, including medicinal chemistry, biochemistry, and materials science. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in laboratory experiments.

Future Directions

There are several future directions for the research of N-(1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide. One direction is to further investigate its potential as an anticancer agent. This could involve studying its mechanism of action in more detail and optimizing its use in cancer treatment. Another direction is to further investigate its potential as a fluorescent probe for the detection of proteins and nucleic acids. This could involve developing new methods for the detection of these biomolecules using this compound. Additionally, this compound could be studied for its potential as a building block for the synthesis of functional materials. This could involve developing new methods for the synthesis of these materials using this compound. Overall, the research of this compound has the potential to lead to new discoveries and advancements in various fields of science.

Synthesis Methods

The synthesis of N-(1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide involves a multi-step process that includes the reaction of 2-mercaptoacetic acid with 2-aminobenzothiazole to form 2-(benzothiazol-2-ylthio)acetic acid. This intermediate is then reacted with 5-methyl-1,3,4-oxadiazole-2-thiol to form this compound. The synthesis of this compound is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been found to induce apoptosis in cancer cells. In biochemistry, this compound has been studied for its potential as a fluorescent probe for the detection of proteins and nucleic acids. In materials science, this compound has been studied for its potential as a building block for the synthesis of functional materials.